Cas no 828936-65-8 (Propanoic acid, 3-amino-2-(methylthio)-, methyl ester)
828936-65-8 structure
Product Name:Propanoic acid, 3-amino-2-(methylthio)-, methyl ester
CAS No:828936-65-8
MF:C5H11NO2S
MW:149.21134018898
CID:680223
PubChem ID:57205499
Update Time:2025-04-19
Propanoic acid, 3-amino-2-(methylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-amino-2-(methylthio)-, methyl ester
- methyl 3-amino-2-methylsulfanylpropanoate
- Methyl 3-amino-2-(methylsulfanyl)propanoate
- DTXSID00720554
- 828936-65-8
-
- Inchi: 1S/C5H11NO2S/c1-8-5(7)4(3-6)9-2/h4H,3,6H2,1-2H3
- InChI Key: KSWBIQWNIOUNDD-UHFFFAOYSA-N
- SMILES: S(C)C(C(=O)OC)CN
Computed Properties
- Exact Mass: 149.05104977g/mol
- Monoisotopic Mass: 149.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 97
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 77.6Ų
Propanoic acid, 3-amino-2-(methylthio)-, methyl ester Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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